Cas no 2228288-29-5 (tert-butyl N-3-amino-2-(3-acetamidophenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-acetamidophenyl)propylcarbamate
• CAS No: 2228288-29-5
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• CID: 6440893
• PubChem ID: 165682378
• Update Time: 2025-05-20

tert-butyl N-3-amino-2-(3-acetamidophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-acetamidophenyl)propylcarbamate
• 2228288-29-5
• EN300-1902048
• tert-butyl N-[3-amino-2-(3-acetamidophenyl)propyl]carbamate

• Inchi： 1S/C16H25N3O3/c1-11(20)19-14-7-5-6-12(8-14)13(9-17)10-18-15(21)22-16(2,3)4/h5-8,13H,9-10,17H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： NHXQVYJLFDDJKS-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC=C(C=1)NC(C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.18959167g/mol
• Monoisotopic Mass: 307.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl N-3-amino-2-(3-acetamidophenyl)propylcarbamate

Research Brief on tert-butyl N-3-amino-2-(3-acetamidophenyl)propylcarbamate (CAS: 2228288-29-5)

The compound tert-butyl N-3-amino-2-(3-acetamidophenyl)propylcarbamate (CAS: 2228288-29-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's structural versatility and functional groups make it a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of tert-butyl N-3-amino-2-(3-acetamidophenyl)propylcarbamate in the synthesis of novel protease inhibitors. The study highlighted the compound's ability to act as a building block for the development of selective inhibitors targeting serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's binding affinity and selectivity.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's utility in the design of G-protein-coupled receptor (GPCR) ligands. The study demonstrated that modifications to the tert-butyl N-3-amino-2-(3-acetamidophenyl)propylcarbamate scaffold could yield high-affinity ligands for specific GPCR subtypes, offering potential therapeutic avenues for neurological disorders. The findings underscore the compound's adaptability in addressing diverse pharmacological targets.

From a synthetic chemistry perspective, tert-butyl N-3-amino-2-(3-acetamidophenyl)propylcarbamate has been utilized in multi-step synthetic routes to produce complex molecules. A 2022 report in Organic Process Research & Development detailed an efficient, scalable synthesis of the compound, emphasizing its role in streamlining the production of drug candidates. The report also highlighted the compound's stability under various reaction conditions, making it a reliable intermediate in industrial-scale pharmaceutical manufacturing.

Looking ahead, the continued exploration of tert-butyl N-3-amino-2-(3-acetamidophenyl)propylcarbamate is expected to yield further insights into its applications. Ongoing research is investigating its potential in targeted drug delivery systems and as a precursor for bioconjugation strategies. The compound's versatility and the growing body of research supporting its utility position it as a promising candidate for future drug development efforts.